Cas no 82017-41-2 ((Cycloheptylamino)acetic Acid)

• Product Name: (Cycloheptylamino)acetic Acid
• CAS No: 82017-41-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD09864605
• CID: 708263
• PubChem ID: 21197386
• Update Time: 2025-11-02

(Cycloheptylamino)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cycloheptylamino)acetic acid
• (Cycloheptylamino)acetic acid
• Glycine, N-cycloheptyl-
• N-cycloheptylglycine(SALTDATA: FREE)
• (D)-cycloheptylglycine
• Cycloheptylaminoacetic acid
• Glycine,N-cycloheptyl
• N-Cycloheptylglycine
• MFCD09864605
• FT-0678940
• SCHEMBL163395
• NPLBBQAAYSJEMO-UHFFFAOYSA-N
• LS-01465
• BB 0240728
• AKOS000321541
• DTXSID60611318
• 2-(cycloheptylamino)aceticacid
• 82017-41-2
• Cycloheptylamino-acetic acid
• Q27458800
• ALBB-004036
• STK502871
• (Cycloheptylamino)acetic Acid

• MDL： MFCD09864605
• Inchi： 1S/C9H17NO2/c11-9(12)7-10-8-5-3-1-2-4-6-8/h8,10H,1-7H2,(H,11,12)
• InChI Key： NPLBBQAAYSJEMO-UHFFFAOYSA-N
• SMILES： OC(CNC1CCCCCC1)=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 1.77430

(Cycloheptylamino)acetic Acid Security Information

• HazardClass：IRRITANT

Additional information on (Cycloheptylamino)acetic Acid

Comprehensive Overview of (Cycloheptylamino)acetic Acid (CAS No. 82017-41-2): Properties, Applications, and Industry Insights

(Cycloheptylamino)acetic Acid (CAS No. 82017-41-2) is a specialized organic compound with a unique molecular structure that combines a cycloheptyl ring and an acetic acid moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and peptide synthesis. The cycloheptyl group contributes to enhanced lipophilicity, making it valuable for optimizing drug delivery systems.

In recent years, the demand for amino acid derivatives like (Cycloheptylamino)acetic Acid has surged, driven by advancements in precision medicine and bioconjugation techniques. Researchers are exploring its role in designing targeted therapies, particularly in oncology and neurology. The compound’s carboxylic acid functional group allows for facile modification, enabling covalent attachment to proteins or nanoparticles—a hot topic in nanomedicine and antibody-drug conjugates (ADCs).

From a synthetic chemistry perspective, 82017-41-2 serves as a versatile intermediate. Its cycloheptylamine backbone offers steric hindrance, which can influence reaction kinetics and selectivity—a critical factor in asymmetric synthesis. Laboratories often employ this compound to develop chiral catalysts or ligands for metal-mediated transformations, aligning with the growing interest in green chemistry and sustainable catalysis.

The physicochemical properties of (Cycloheptylamino)acetic Acid include moderate water solubility (due to its polar carboxyl group) and a melting point range of 120–125°C. These characteristics make it suitable for formulations requiring pH-dependent solubility, such as enteric-coated tablets or controlled-release systems. Analytical methods like HPLC and LC-MS are commonly used for purity assessment, addressing the pharmaceutical industry’s emphasis on quality-by-design (QbD) principles.

Beyond pharmaceuticals, CAS 82017-41-2 finds niche applications in agrochemicals and material science. Its structural flexibility allows derivatization into ionic liquids or polymeric additives, catering to trends in smart materials and biodegradable polymers. Notably, patents have highlighted its utility in enhancing the thermal stability of specialty coatings—a response to the aerospace industry’s demand for high-performance materials.

Regulatory and safety profiles indicate that (Cycloheptylamino)acetic Acid requires standard laboratory handling precautions (e.g., gloves, ventilation). While not classified as hazardous under major chemical inventories, its amino acid-like structure prompts evaluations for ecotoxicity—a focal point in REACH compliance and environmental risk assessments. Suppliers typically provide high-purity grades (>98%) to meet the stringent requirements of GMP manufacturing.

Market analysts project steady growth for cyclic amino acid derivatives, with 82017-41-2 benefiting from the expansion of peptide-based therapeutics and diagnostic imaging agents. Innovations in continuous flow chemistry are also streamlining its production, reducing costs for academic and industrial users. As AI-driven molecular design gains traction, compounds like this are increasingly featured in virtual screening libraries for drug repurposing studies.

For researchers sourcing (Cycloheptylamino)acetic Acid, key considerations include supplier reliability, batch-to-batch consistency, and technical support. Many vendors now offer custom synthesis services to tailor the compound’s purity or isotopic labeling (¹³C, ¹⁵N) for advanced applications. This aligns with the broader shift toward personalized chemical solutions in life sciences.

In summary, CAS No. 82017-41-2 exemplifies how structurally nuanced compounds can bridge multiple scientific disciplines. Its relevance to drug development, material innovation, and sustainable chemistry ensures its continued prominence in both literature and industrial pipelines—making it a compelling subject for researchers navigating the intersection of organic synthesis and applied biotechnology.